![molecular formula C18H17ClN2O5 B2735718 N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-(2-chlorophenyl)oxalamide CAS No. 1421484-70-9](/img/structure/B2735718.png)
N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-(2-chlorophenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-(2-chlorophenyl)oxalamide, also known as BDP-9066, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic benefits.
Scientific Research Applications
Anticancer Activity
This compound has been evaluated for its anticancer activity against various cancer cell lines . Specifically, it has been tested against prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines . The compound caused cell cycle arrest at the S phase and induced apoptosis in CCRF-CEM cancer cells .
Antidiabetic Agents
Benzodioxol carboxamide derivatives, which include this compound, have been investigated for their antidiabetic potential . In vitro studies have shown potent α-amylase inhibition, suggesting potential use in managing diabetes .
Antioxidant Activity
Substituted cinnamides, a class of compounds that includes this one, have been found to possess antioxidant activity . This property could make them useful in combating oxidative stress-related diseases .
Antimicrobial Activity
Substituted cinnamides, including this compound, have been reported to have antimicrobial activity . This suggests potential use in treating various bacterial infections .
Antitumor Activity
Substituted cinnamides, including this compound, have been reported to have antitumor activity . This suggests potential use in cancer treatment .
Antitubercular Activity
Substituted cinnamides, including this compound, have been reported to have antitubercular activity . This suggests potential use in treating tuberculosis .
Anti-inflammatory Activity
Substituted cinnamides, including this compound, have been reported to have anti-inflammatory activity . This suggests potential use in treating inflammatory diseases .
Antifungal Activity
Substituted cinnamides, including this compound, have been reported to have antifungal activity . This suggests potential use in treating fungal infections .
properties
IUPAC Name |
N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-N'-(2-chlorophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O5/c19-12-3-1-2-4-13(12)21-18(24)17(23)20-8-7-14(22)11-5-6-15-16(9-11)26-10-25-15/h1-6,9,14,22H,7-8,10H2,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVAGAPXVNZTFNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(CCNC(=O)C(=O)NC3=CC=CC=C3Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-(2-chlorophenyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.